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Compound of Interest

Compound Name: 3-Hydroxy Midostaurin-d5

cat. No.: 812424109

Technical Guide: 3-Hydroxy Midostaurin-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Hydroxy Midostaurin-d5, a
deuterated analog of a major active metabolite of the multi-kinase inhibitor, Midostaurin. This
document is intended for use by researchers, scientists, and drug development professionals,
offering detailed information on its analytical specifications, the experimental protocols for its
guantification, and its role in relevant biological signaling pathways.

Certificate of Analysis (Representative Data)

As direct access to a specific batch's Certificate of Analysis is typically provided only upon
purchase, the following tables summarize representative quantitative data based on
information from various chemical suppliers and analytical publications. This data is intended to
serve as a reference for the expected quality and specifications of 3-Hydroxy Midostaurin-d5.

Table 1: General Information and Physical Properties
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Parameter

Specification

Product Name

3-Hydroxy Midostaurin-d5

Synonyms

CGP52421-d5, N-((5S,6R,7R,9R)-16-hydroxy-6-
methoxy-5-methyl-14-0x0-6,7,8,9,15,16-
hexahydro-5H,14H-17-oxa-4b,9a,15-triaza-5,9-
methanodibenzo[b,h]cyclononaljkllcyclopentale]

-as-indacen-7-yl)-N-methylbenzamide-d5

Molecular Formula

C35H25DsN40s[1]

Molecular Weight 591.68 g/mol [1]
Appearance Off-white to light yellow solid
Solubility Soluble in DMSO, Methanol

Table 2: Analytical Data

Test Method Specification

Reversed-Phase High-
Purity (by HPLC) Performance Liquid >98%
Chromatography (RP-HPLC)

Identity 1H-NMR, Mass Spectrometry Conforms to structure
Electrospray lonization Mass
Mass (by ESI-MS) [M+H]* =592.7
Spectrometry
Isotopic Enrichment Mass Spectrometry = 99% Deuterium incorporation
. Meets USP <467>
Residual Solvents Gas Chromatography (GC) )
requirements
Water Content Karl Fischer Titration <1.0%

Biological Context and Signaling Pathways
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3-Hydroxy Midostaurin is an active metabolite of Midostaurin, a potent inhibitor of multiple
receptor tyrosine kinases.[2][3] Its deuterated form, 3-Hydroxy Midostaurin-d5, is primarily
utilized as an internal standard in pharmacokinetic and bioanalytical studies to ensure accurate
quantification of the non-deuterated metabolite in biological matrices.[1] The primary targets of
Midostaurin and its active metabolites are FMS-like tyrosine kinase 3 (FLT3) and Protein
Kinase C (PKC).[2]

FLT3 Signaling Pathway

Mutations in the FLT3 receptor are common in Acute Myeloid Leukemia (AML) and lead to its
constitutive activation, promoting uncontrolled cell proliferation and survival. Midostaurin and its
metabolites inhibit this aberrant signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [3-Hydroxy Midostaurin-d5 certificate of analysis].
BenchChem, [2025]. [Online PDF]. Available at:
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analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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